Cas no 27958-06-1 (Deacetylanisomycin)
Deacetylanisomycin Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Pyrrolidinediol,2-[(4-methoxyphenyl)methyl]-, (2R,3S,4S)-
- (2R,3S,4S)-2-[(4-methoxyphenyl)methyl]pyrrolidine-3,4-diol
- DEACETYLANISOMYCIN
- (2S,3R,4R)-2-(4-methoxybenzyl)pyrrolidine-3,4-diol
- SCHEMBL5081415
- CS-0090664
- 3,4-Pyrrolidinediol, 2-((4-methoxyphenyl)methyl)-, (2R,3S,4S)-
- 27958-06-1
- 3,4-Pyrrolidinediol, 2-(p-methoxybenzyl)-, (2R,3S,4S)-(-)-
- HY-111744
- AKOS040741618
- ANISOMYCIN DEACETYLANISOMYCIN [MI]
- UMWAPBCLJQSOJX-WOPDTQHZSA-N
- 3,4-Pyrrolidinediol, 2-((4-methoxyphenyl)methyl)-, (2R-(2alpha,3alpha,4beta))-
- UNII-97W54EY1WU
- Anisomycin, deacetyl-
- (2R,3S,4S)-2-((4-Methoxyphenyl)methyl)-3,4-pyrrolidinediol
- ANISOMYCIN DEACETYLANISOMYCIN
- (2R, 3S, 4S)-2-[(4-methoxyphenyl)methyl]pyrrolidine-3, 4-diol
- DTXSID40182238
- (2R,3S,4S)-2-(4-Methoxybenzyl)pyrrolidine-3,4-diol
- Q27272040
- (-)-Deacetylanisomycin
- DEACETYLANISOMYCIN FROM STREPTOMYCES*GRISEOLUS
- 3,4-PYRROLIDINEDIOL, 2-((4-METHOXYPHENYL)METHYL)-, (2R-(2.ALPHA.,3.ALPHA.,4.BETA.))-
- 97W54EY1WU
- Desacetylanisomycin
- DA-62729
- (2R,3S,4S)-2-((4-methoxyphenyl)methyl)pyrrolidine-3,4-diol
- DTXCID50104729
- Deacetylanisomycin
-
- Inchi: 1S/C12H17NO3/c1-16-9-4-2-8(3-5-9)6-10-12(15)11(14)7-13-10/h2-5,10-15H,6-7H2,1H3/t10-,11+,12+/m1/s1
- InChI Key: UMWAPBCLJQSOJX-WOPDTQHZSA-N
- SMILES: O[C@@H]1[C@H](CN[C@@H]1CC1C=CC(=CC=1)OC)O
Computed Properties
- Exact Mass: 223.12091
- Monoisotopic Mass: 223.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 61.7Ų
Experimental Properties
- Density: 1.233
- Melting Point: 176-179°
- Boiling Point: 390.693°C at 760 mmHg
- Flash Point: 190.084°C
- Refractive Index: 1.587
- PSA: 61.72
- pka: 9.2(at 25℃)
- Specific Rotation: D25 -20.0° (methanol)
Deacetylanisomycin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D198978-5mg |
Deacetylanisomycin |
27958-06-1 | 5mg |
$328.00 | 2023-05-18 | ||
| TRC | D198978-10mg |
Deacetylanisomycin |
27958-06-1 | 10mg |
$523.00 | 2023-05-18 | ||
| Biosynth | AD10047-2 mg |
Deacetylanisomycin |
27958-06-1 | 2mg |
$152.92 | 2023-01-05 | ||
| Biosynth | AD10047-5 mg |
Deacetylanisomycin |
27958-06-1 | 5mg |
$350.55 | 2023-01-05 | ||
| Biosynth | AD10047-10 mg |
Deacetylanisomycin |
27958-06-1 | 10mg |
$661.90 | 2023-01-05 | ||
| Biosynth | AD10047-25 mg |
Deacetylanisomycin |
27958-06-1 | 25mg |
$1,527.75 | 2023-01-05 | ||
| Biosynth | AD10047-50 mg |
Deacetylanisomycin |
27958-06-1 | 50mg |
$2,864.50 | 2023-01-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-391507-5mg |
Deacetylanisomycin, |
27958-06-1 | 5mg |
¥2369.00 | 2023-09-05 | ||
| TRC | D198978-25mg |
Deacetylanisomycin |
27958-06-1 | 25mg |
$ 800.00 | 2023-09-08 | ||
| BioAustralis | BIA-D1368-5 mg |
Deacetylanisomycin |
27958-06-1 | >95% by HPLC | 5mg |
$290.00 | 2023-07-10 |
Deacetylanisomycin Related Literature
-
Jing Zeng,Qian Zhang,Hong-Kui Zhang,Anqi Chen RSC Adv. 2013 3 20298
-
Iain A. Inverarity,Alison N. Hulme Org. Biomol. Chem. 2007 5 636
-
Takeshi Tsunoda,Samuel Tanoeyadi,Philip J. Proteau,Taifo Mahmud RSC Chem. Biol. 2022 3 519
-
M. Salmón,F. Walls J. Chem. Soc. D 1969 63
-
5. Main group organometallics in synthesisIain Coldham J. Chem. Soc. Perkin Trans. 1 1998 1343
Additional information on Deacetylanisomycin
Deacetylanisomycin and Its Significance in Modern Chemical Biology: A Comprehensive Overview
Deacetylanisomycin, a derivative of the naturally occurring compound with the CAS number 27958-06-1, has garnered significant attention in the field of chemical biology due to its unique structural properties and biological activities. This compound, often referred to by its systematic name, plays a crucial role in various research applications, particularly in the study of enzyme inhibition and drug discovery. The chemical modification of anisomycin to produce deacetylanisomycin has led to the development of novel therapeutic agents with enhanced efficacy and reduced toxicity.
The molecular structure of Deacetylanisomycin is characterized by its distinct acetyl group removal, which significantly alters its pharmacokinetic profile. This modification has been extensively studied in recent years, with researchers focusing on its potential applications in treating infectious diseases and cancer. The compound's ability to interact with specific biological targets has made it a valuable tool in high-throughput screening assays, enabling the identification of new drug candidates.
Recent advancements in synthetic chemistry have enabled the efficient production of Deacetylanisomycin, making it more accessible for academic and industrial research. Techniques such as solid-phase synthesis and enzymatic catalysis have been employed to optimize yield and purity, ensuring that researchers can conduct their experiments with high-quality materials. These improvements have not only accelerated the drug discovery process but also facilitated the exploration of new therapeutic strategies.
In the realm of drug development, Deacetylanisomycin has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated its ability to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and NF-κB. This has opened up new avenues for treating chronic inflammatory diseases, where traditional therapies often suffer from significant side effects. The compound's mechanism of action involves precise interactions with target proteins, leading to a cascade of biological events that mitigate inflammation.
The pharmacological properties of Deacetylanisomycin have also been explored in oncology research. Preclinical studies have shown that it can selectively inhibit the growth of certain cancer cell lines by disrupting critical signaling pathways. Unlike conventional chemotherapeutic agents, which often affect both healthy and cancerous cells, Deacetylanisomycin exhibits higher selectivity due to its tailored molecular structure. This selectivity is attributed to its ability to bind to specific domains on target proteins, thereby minimizing off-target effects.
In addition to its therapeutic potential, Deacetylanisomycin has been utilized as a research tool in understanding bacterial resistance mechanisms. Its structural similarity to anisomycin allows it to serve as a scaffold for developing novel antibiotics that can overcome existing resistance strains. By studying how bacteria interact with this compound, researchers can gain insights into resistance mechanisms and design more effective antibiotics.
The synthesis and characterization of Deacetylanisomycin have also contributed to advancements in analytical chemistry. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its structure and confirm its purity. These analytical methods are essential for ensuring that researchers are working with high-quality materials, which is critical for obtaining reliable experimental results.
The future prospects of Deacetylanisomycin are promising, with ongoing research aimed at further optimizing its pharmacological properties. Innovations in drug delivery systems are being explored to enhance its bioavailability and reduce dosing frequency. Additionally, computational modeling techniques are being used to predict how modifications to its structure might affect its biological activity, allowing for more targeted drug design.
In conclusion, Deacetylanisomycin, identified by the CAS number 27958-06-1, represents a significant advancement in chemical biology and pharmaceutical research. Its unique properties make it a valuable tool for studying enzyme inhibition, developing new therapeutic agents, and understanding disease mechanisms. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.
27958-06-1 (Deacetylanisomycin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)